Cas no 325851-59-0 (4-{[(oxolan-2-yl)methyl]sulfamoyl}benzoic acid)

• Product Name: 4-{[(oxolan-2-yl)methyl]sulfamoyl}benzoic acid
• CAS No: 325851-59-0
• MF: C₁₂H₁₅NO₅S
• MW: 285.316202402115
• MDL: MFCD01056494
• CID: 311797
• PubChem ID: 2856177
• Update Time: 2025-06-09

4-{[(oxolan-2-yl)methyl]sulfamoyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[[[(tetrahydro-2-furanyl)methyl]amino]sulfonyl]-
• 4-(oxolan-2-ylmethylsulfamoyl)benzoic acid
• 4-[(Tetrahydro-furan-2-ylmethyl)-sulfamoyl]-benzoic acid
• 4-{[(TETRAHYDROFURAN-2-YLMETHYL)AMINO]SULFONYL}BENZOIC ACID
• 4-{[(oxolan-2-yl)methyl]sulfamoyl}benzoic acid
• CBMicro_026499
• 4-(N-((tetrahydrofuran-2-yl)methyl)sulfamoyl)benzoic acid
• Oprea1_680949
• EN300-11029
• J-514264
• MLS001211391
• Z53035693
• 325851-59-0
• BRD-A44775247-001-07-0
• SMR000516547
• 4-(N-((tetrahydrofuran-2-yl)methyl)sulfamoyl)benzoicacid
• Oprea1_846112
• CHEMBL1888711
• MFCD01056494
• WAY-308843
• CS-0222091
• F0223-0052
• AKOS000301098
• DTXSID00386250
• HMS2829G10
• 4-([(tetrahydrofuran-2-ylmethyl)amino]sulfonyl)benzoic acid
• AKOS016324183
• BIM-0026258.P001
• STK792028
• AG-690/11637066
• 4-[(oxolan-2-ylmethyl)sulfamoyl]benzoic acid
• 4-[(tetrahydrofuran-2-ylmethyl)sulfamoyl]benzoic acid
• G19516

• MDL： MFCD01056494
• Inchi： 1S/C12H15NO5S/c14-12(15)9-3-5-11(6-4-9)19(16,17)13-8-10-2-1-7-18-10/h3-6,10,13H,1-2,7-8H2,(H,14,15)
• InChI Key： VGMULOZGMOSVOZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1)(NCC1CCCO1)(=O)=O

Computed Properties

• Exact Mass: 285.06700
• Monoisotopic Mass: 285.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2
• XLogP3: 0.8

Experimental Properties

• Boiling Point: 493.9°Cat760mmHg
• Flash Point: 252.5°C
• PSA: 101.08000
• LogP: 2.31380

4-{[(oxolan-2-yl)methyl]sulfamoyl}benzoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-{[(oxolan-2-yl)methyl]sulfamoyl}benzoic acid

4-{[(oxolan-2-yl)methyl]sulfamoyl}benzoic acid (CAS No. 325851-59-0): A Comprehensive Overview

4-{[(oxolan-2-yl)methyl]sulfamoyl}benzoic acid, identified by the Chemical Abstracts Service registry number CAS No. 325851-59-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique sulfamoyl and oxolanyl functional groups, exhibits a range of potential applications in drug discovery and molecular research. Its structural features make it a promising candidate for further investigation in various therapeutic contexts.

The molecular structure of 4-{[(oxolan-2-yl)methyl]sulfamoyl}benzoic acid consists of a benzoic acid core substituted with a sulfamoyl group, which is further linked to an oxolan ring. This configuration imparts distinctive chemical properties that make it suitable for interactions with biological targets. The presence of the oxolan moiety, a five-membered heterocyclic ether, introduces flexibility and potential binding affinity to proteins and enzymes, which is crucial for developing novel pharmacological agents.

In recent years, there has been growing interest in sulfamoyl-containing compounds due to their broad spectrum of biological activities. Sulfamoyl groups are known to enhance binding affinity and selectivity, making them valuable in the design of inhibitors and modulators. The study of 4-{[(oxolan-2-yl)methyl]sulfamoyl}benzoic acid has revealed its potential as a scaffold for developing drugs targeting inflammatory and metabolic disorders. Its ability to modulate enzyme activity and interact with specific protein receptors has been explored in preclinical studies.

One of the most compelling aspects of 4-{[(oxolan-2-yl)methyl]sulfamoyl}benzoic acid is its structural versatility, which allows for modifications that can fine-tune its biological activity. Researchers have been investigating derivatives of this compound to enhance its solubility, bioavailability, and metabolic stability. These modifications are essential for optimizing drug candidates for clinical use. The oxolan ring, in particular, has been shown to influence the compound's pharmacokinetic properties, making it an attractive feature for drug design.

The synthesis of 4-{[(oxolan-2-yl)methyl]sulfamoyl}benzoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yields and purity, which are critical for pharmaceutical applications. The process typically involves the introduction of the sulfamoyl group followed by functionalization of the oxolan ring. These steps must be carefully optimized to avoid side reactions and impurities that could affect the compound's efficacy.

In the realm of drug discovery, 4-{[(oxolan-2-yl)methyl]sulfamoyl}benzoic acid has shown promise in several therapeutic areas. Studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in the inflammatory cascade. Additionally, its ability to modulate metabolic pathways has made it a candidate for treating conditions such as diabetes and obesity. The compound's interactions with biological targets have been studied using computational modeling and experimental techniques, providing insights into its mechanism of action.

The pharmacological profile of 4-{[(oxolan-2-yl)methyl]sulfamoyl}benzoic acid has been further explored through preclinical studies in animal models. These studies have provided valuable data on its safety profile, dosing requirements, and potential side effects. The results have been instrumental in guiding clinical trial design and formulation development. The compound's favorable pharmacokinetic properties have also been noted, including good absorption, distribution, metabolism, and excretion (ADME) characteristics.

The role of computational chemistry in understanding the behavior of 4-{[(oxolan-2-yl)methyl]sulfamoyl}benzoic acid cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have helped researchers predict how this compound interacts with biological targets at the atomic level. These computational approaches have complemented experimental data, providing a more comprehensive understanding of its pharmacological effects. The integration of computational methods with traditional experimental techniques has accelerated the drug discovery process significantly.

The future directions for research on 4-{[(oxolan-2-yl)methyl]sulfamoyl}benzoic acid include exploring its potential in combination therapies and developing novel derivatives with enhanced properties. Combination therapies involve using multiple drugs together to achieve synergistic effects, which can improve treatment outcomes. By studying how this compound interacts with other therapeutic agents, researchers hope to uncover new treatment strategies for complex diseases.

In conclusion, 4-{[(oxolan-2-yl)methyl]sulfamoyl}benzoic acid (CAS No. 325851-59-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its sulfamoyl and oxolanyl groups contribute to its versatility as a drug scaffold, making it a valuable asset in the quest for new therapeutics. With ongoing research efforts focused on optimizing its properties and exploring new applications, this compound holds great potential for improving human health.